N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide

• IUPAC Name: N-[2-(difluoromethoxy)phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C12H8F2N2O5/c13-12(14)21-8-4-2-1-3-7(8)15-11(17)9-5-6-10(20-9)16(18)19/h1-6,12H,(H,15,17)
• InChI Key: WILYKJXNRSBHHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])OC(F)F
• Molecular Formula: C12H8F2N2O5
• Molecular Weight: 298.20 g/mol

Description

N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide is a chemical compound known for its potential as a research tool in the field of biochemistry and pharmacology. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied. In

Mechanism of Action

The mechanism of action of N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide is still being studied. It is believed to work by binding to certain enzymes and inhibiting their activity. For example, it has been shown to bind to the active site of COX-2, thereby preventing the formation of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as COX-2, and to have potential as an anticancer agent. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide in lab experiments is its potential as an inhibitor of certain enzymes, which can be useful in studying the biochemical pathways involved in various physiological processes. However, one limitation is that its mechanism of action is still being studied, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide. One area of interest is its potential as an anticancer agent, and further studies are needed to determine its efficacy in vivo. Another potential direction is to study its effects on other enzymes and biochemical pathways, which could lead to the development of new treatments for a variety of diseases. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide involves a series of chemical reactions. The starting materials are 2-(difluoromethoxy)aniline and 5-nitro-2-furoic acid, which are reacted together in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide in its pure form.

Scientific Research Applications

N-[2-(difluoromethoxy)phenyl]-5-nitro-2-furamide has been used as a research tool in a variety of fields, including biochemistry and pharmacology. It has been shown to have potential as an inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound has also been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.